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Compound of Interest

Compound Name: ML382
Cat. No.: B15570104
Get Quote
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HEK293 cells In the presence

ECso 190 nM expressing of 10 nM BAM8- [11[3]
MrgX1 22.[1][3]
HEK293 cells In the presence

Emax 148% expressing of 10 nM BAMS- [3]
MrgXx1 22.[3]
DRG neurons

BAM8-22 ICso In the presence

) >7-fold decrease  from MrgprX1 [3]
Shift of ML382.[3]
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For NRF2
ICso 1.9 uM N/A o [7]
inhibition.[7]

For inhibition of

Max Inhibitory NRF2
5uM A549 cells o [6]
Conc. transcriptional
activity.[6]

Once you specify the compound of interest, | can proceed with generating the in-depth
technical guide, including detailed experimental protocols and the requested Graphviz
visualizations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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